1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine
Overview
Description
1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine involves its binding to the serotonin 5-HT1A receptor. This results in the activation of the receptor, which in turn leads to the release of neurotransmitters such as serotonin and dopamine. These neurotransmitters are involved in the regulation of mood, anxiety, and stress, which explains the potential use of this compound in the development of new antidepressant and anxiolytic drugs.
Biochemical and Physiological Effects
Studies have shown that this compound has both biochemical and physiological effects. Biochemically, it has been shown to increase the levels of serotonin and dopamine in the brain, which are involved in the regulation of mood, anxiety, and stress. Physiologically, it has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine in lab experiments include its high affinity for the serotonin 5-HT1A receptor, its potential use in the development of new antidepressant and anxiolytic drugs, and its ability to increase the levels of serotonin and dopamine in the brain. The limitations include the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. These include:
1. Further studies to fully understand its mechanism of action and potential side effects.
2. Development of new antidepressant and anxiolytic drugs based on its unique properties.
3. Investigation of its potential use in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder.
4. Study of its effects on other neurotransmitter systems, such as the glutamate and GABA systems.
5. Investigation of its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a promising compound for scientific research due to its unique properties and potential use in the development of new antidepressant and anxiolytic drugs. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential use in the treatment of other psychiatric and neurodegenerative disorders.
Scientific Research Applications
1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes it a potential candidate for the development of new antidepressant and anxiolytic drugs.
properties
IUPAC Name |
1-ethylsulfonyl-4-(4-nitro-3-piperidin-1-ylphenyl)piperazine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O4S/c1-2-26(24,25)20-12-10-18(11-13-20)15-6-7-16(21(22)23)17(14-15)19-8-4-3-5-9-19/h6-7,14H,2-5,8-13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNXTUQWORSIKTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])N3CCCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.